![molecular formula C8H5FN2O2 B2807133 3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 898156-12-2](/img/structure/B2807133.png)
3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H5FN2O2 . It is a solid substance and its hydrochloride form has a molecular weight of 216.6 .
Synthesis Analysis
The synthesis of 3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives has been a subject of research . For instance, a protocol has been developed to functionalize the C-3 position of imidazo[1,2-a]pyridine through a three-component, decarboxylation reaction .Molecular Structure Analysis
The InChI code for 3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is1S/C8H5FN2O2.ClH/c9-7-6 (8 (12)13)10-5-3-1-2-4-11 (5)7;/h1-4H, (H,12,13);1H . This provides a detailed representation of the molecule’s structure. Physical And Chemical Properties Analysis
3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is a solid substance . Its hydrochloride form has a molecular weight of 216.6 and a melting point of 215-216 .Scientific Research Applications
Fluorescent Bioimaging of pH
The unique properties of 3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid make it an excellent candidate for pH-sensitive fluorescent probes. Researchers have designed and synthesized derivatives of this compound . These probes can selectively respond to changes in pH, allowing for real-time monitoring of intracellular pH fluctuations in living cells. Such applications are crucial for understanding cellular processes and disease mechanisms .
Autophagy Monitoring
Autophagy, a cellular process involved in degradation and recycling of cellular components, plays a vital role in maintaining cellular homeostasis. Researchers have developed a ratiometric fluorescent probe based on 3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid for monitoring pH fluctuations during autophagy in living cells. This probe enables visualization of autophagic activity and provides insights into autophagy-related diseases .
Proteomics Research
3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid is used in proteomics research. Scientists employ it as a building block for synthesizing peptide-based probes, affinity ligands, and other molecular tools. These applications aid in protein identification, characterization, and drug discovery .
Safety and Hazards
The safety data sheet for 3-Fluoroimidazo[1,2-a]pyridine-2-carboxylic acid suggests that personal protective equipment/face protection should be worn during handling . It should be stored in a dry, cool, and well-ventilated place . Avoid contact with eyes, skin, or clothing, and avoid ingestion and inhalation .
properties
IUPAC Name |
3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPGXDJQIUNYMAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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